![molecular formula C11H17NO3 B3051667 2-(cyclopropylcarbamoyl)cyclohexane-1-carboxylic Acid CAS No. 353770-03-3](/img/structure/B3051667.png)
2-(cyclopropylcarbamoyl)cyclohexane-1-carboxylic Acid
Overview
Description
2-(cyclopropylcarbamoyl)cyclohexane-1-carboxylic acid, also known as cephapirin, is a semi-synthetic antibiotic that belongs to the class of cephalosporins. It was first introduced in the 1960s and has been widely used in the medical field since then. The chemical structure of cephapirin contains a beta-lactam ring, which is responsible for its antibacterial activity.
Scientific Research Applications
Plasticizers and Environmental Exposure
Cyclohexane dicarboxylic acid diisononyl ester, a compound related to 2-(cyclopropylcarbamoyl)cyclohexane-1-carboxylic acid, is used as a new generation plasticizer to improve the flexibility of polymers, mainly PVC. This application aims to reduce the toxic effects on human health during their release from polymers to the environment. The identification and analysis of such compounds, including their cis and trans isomers, are crucial for understanding their environmental impact and for developing safer alternatives to traditional plasticizers (Dziwiński, Poźniak, & Lach, 2017). Furthermore, environmental exposure studies have measured the concentrations of oxidative metabolites of DINCH, a cyclohexane dicarboxylic acid derivative, in human urine to assess exposure levels, highlighting the need for monitoring and managing environmental and health impacts of such compounds (Silva, Jia, Samandar, Preau, & Calafat, 2013).
Supramolecular Structures
The study of supramolecular structures of cyclohexane carboxylic acid derivatives, such as cyclohexane-1, 3cis, 5cis-tricarboxylic acid, reveals various acid motifs including tapes, sheets, and interpenetrating networks in their co-crystal structures with organic bases. This research contributes to the understanding of how these compounds interact at the molecular level, informing their potential applications in materials science and molecular engineering (Shan, Bond, & Jones, 2003).
Properties
IUPAC Name |
2-(cyclopropylcarbamoyl)cyclohexane-1-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO3/c13-10(12-7-5-6-7)8-3-1-2-4-9(8)11(14)15/h7-9H,1-6H2,(H,12,13)(H,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NESTZIIAJPVBHN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)C(=O)NC2CC2)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00372219 | |
Record name | 2-(cyclopropylcarbamoyl)cyclohexanecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00372219 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
353770-03-3 | |
Record name | 2-(cyclopropylcarbamoyl)cyclohexanecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00372219 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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